4-chlorophenyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate

• IUPAC Name: (4-chlorophenyl) 2-(1,3-dioxoisoindol-2-yl)-4-methylpentanoate
• InChI: InChI=1S/C20H18ClNO4/c1-12(2)11-17(20(25)26-14-9-7-13(21)8-10-14)22-18(23)15-5-3-4-6-16(15)19(22)24/h3-10,12,17H,11H2,1-2H3
• InChI Key: KHBUMYWJLYUCKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)OC1=CC=C(C=C1)Cl)N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C20H18ClNO4
• Molecular Weight: 371.8 g/mol

Description

4-chlorophenyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of isoindoline derivatives, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-chlorophenyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
Studies have shown that 4-chlorophenyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate can reduce the production of inflammatory mediators such as prostaglandins and cytokines in vitro and in vivo. It has also been shown to exhibit analgesic and antipyretic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chlorophenyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate in lab experiments is its wide range of biological activities, which makes it a versatile tool for studying various physiological processes. However, one limitation is that the compound may exhibit cytotoxic effects at high concentrations, which could limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 4-chlorophenyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate. One area of interest is its potential applications in the treatment of cancer and neurodegenerative diseases. Another area of interest is its potential as a tool for studying the role of COX and other inflammatory mediators in various physiological processes. Additionally, further studies are needed to determine the optimal dosage and administration routes for this compound in different experimental settings.

Scientific Research Applications

4-chlorophenyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential applications in the treatment of cancer and neurodegenerative diseases.